2-[4-(2-methylphenoxy)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[4-(2-methylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C25H21N5O3/c1-16-8-7-10-18(14-16)26-22(31)15-29-25(32)30-20-12-5-4-11-19(20)27-24(23(30)28-29)33-21-13-6-3-9-17(21)2/h3-14H,15H2,1-2H3,(H,26,31)
• InChI Key: NFKVCDHUKOLWJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)N3C4=CC=CC=C4N=C(C3=N2)OC5=CC=CC=C5C
• Molecular Formula: C25H21N5O3
• Molecular Weight: 439.5 g/mol
• CAS No.: 1185120-55-1

Description

The compound “2-[4-(2-methylphenoxy)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-(3-methylphenyl)acetamide” is a heterocyclic compound. It contains a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of triazole derivatives involves aromatic nucleophilic substitution. This process can be facilitated by various catalysts, such as Iodine (I2) in DMSO, or Potassium Iodide (KI) in the presence of α-keto acids and 2-hydrazinopyridines. These methods are highly efficient and show good economical and environmental advantages.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a triazolo[4,3-a]quinoxaline core. This core is substituted with a 2-methylphenoxy group at the 4-position and an acetamide group at the 2-position, which is further substituted with a 3-methylphenyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by its triazole nucleus and the substituents present on it. The triazole nucleus is known to readily bind in the biological system with a variety of enzymes and receptors.

Mechanism of Action

Target of Action

The primary target of this compound is DNA . More specifically, it acts as a DNA intercalator . DNA intercalation is a process where a molecule is inserted between the base pairs of the DNA helix, which can disrupt the normal functioning of the DNA and lead to cell death. This makes it a potential candidate for anticancer therapy .

Mode of Action

The compound interacts with its target, DNA, by intercalating between the base pairs . This interaction disrupts the normal structure and function of the DNA, preventing it from being properly replicated or transcribed . This can lead to cell death, particularly in rapidly dividing cells such as cancer cells .

Biochemical Pathways

For example, it can inhibit DNA replication and transcription, which are crucial for cell growth and division . This can lead to cell death, particularly in rapidly dividing cells such as cancer cells .

Pharmacokinetics

Molecular docking studies and in silico admet profiles have been performed , suggesting that the compound may have good bioavailability and could potentially be developed into an effective drug.

Result of Action

The result of the compound’s action is the disruption of normal DNA function, leading to cell death . This is particularly effective against rapidly dividing cells, such as cancer cells . In fact, the compound has been shown to have potent anticancer activity against several cancer cell lines, including HepG2, HCT116, and MCF-7 .

Action Environment

The environment in which the compound acts can influence its efficacy and stability. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s ability to intercalate DNA and induce cell death . .

Future Directions

Triazole compounds, including those with a triazolo[4,3-a]quinoxaline core, have shown promising biological activities, making them potential candidates for the development of new therapeutic agents. Future research could focus on further exploring the biological activities of these compounds, optimizing their structures for increased potency, and investigating their mechanisms of action.

Biochemical Analysis

Biochemical Properties

2-[4-(2-methylphenoxy)-1-oxo-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]-N-(3-methylphenyl)acetamide plays a significant role in biochemical reactions, particularly in its interaction with DNA. This compound has been shown to intercalate into DNA, disrupting the normal function of the DNA molecule . It interacts with various enzymes and proteins involved in DNA replication and repair, such as topoisomerases and polymerases. The nature of these interactions often leads to the inhibition of enzyme activity, resulting in the suppression of DNA synthesis and cell proliferation .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound has been observed to induce apoptosis in cancer cells by activating caspase pathways and promoting the release of cytochrome c from mitochondria . Additionally, it affects cell signaling pathways, such as the MAPK and PI3K/Akt pathways, leading to altered gene expression and cellular metabolism . These changes result in the inhibition of cell growth and proliferation, making it a potential candidate for anticancer therapy .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to DNA, causing structural distortions that hinder the binding of transcription factors and other regulatory proteins . This binding leads to the inhibition of gene expression and the activation of DNA damage response pathways . Furthermore, this compound can inhibit the activity of specific enzymes, such as topoisomerase II, by stabilizing the enzyme-DNA complex and preventing the re-ligation of DNA strands .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. The compound exhibits stability under standard laboratory conditions, with minimal degradation observed over time . Long-term studies have shown that prolonged exposure to this compound can lead to sustained inhibition of cell proliferation and induction of apoptosis . The exact temporal dynamics of its effects may vary depending on the specific cell type and experimental conditions .

Dosage Effects in Animal Models

The effects of this compound in animal models have been investigated to determine its therapeutic potential and safety profile. Studies have shown that the compound exhibits dose-dependent effects, with higher doses leading to increased cytotoxicity and adverse effects . At lower doses, it effectively inhibits tumor growth without causing significant toxicity . At higher doses, it can induce toxic effects, such as hepatotoxicity and nephrotoxicity .

Metabolic Pathways

This compound is metabolized through various pathways in the body. It undergoes phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . Enzymes such as cytochrome P450s play a crucial role in its metabolism, leading to the formation of active and inactive metabolites . These metabolic pathways influence the compound’s bioavailability, efficacy, and toxicity .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins . The compound can cross cell membranes and accumulate in specific cellular compartments, such as the nucleus and mitochondria . Its distribution is influenced by factors such as lipophilicity, molecular size, and the presence of specific transporters .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound is primarily localized in the nucleus, where it interacts with DNA and other nuclear proteins . Additionally, it can localize to mitochondria, where it influences mitochondrial function and induces apoptosis . The subcellular localization is determined by specific targeting signals and post-translational modifications that direct the compound to its site of action .